Cas no 2172114-16-6 (2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran)

• Product Name: 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran
• CAS No: 2172114-16-6
• MF: C₁₀H₈BrClOS₂
• MW: 323.656918525696
• CID: 5961851
• PubChem ID: 165485688
• Update Time: 2025-06-13

2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran
• 2172114-16-6
• EN300-1289616
• 2-({[(4-bromothiophen-2-yl)methyl]sulfanyl}methyl)-5-chlorofuran

• Inchi： 1S/C10H8BrClOS2/c11-7-3-9(15-4-7)6-14-5-8-1-2-10(12)13-8/h1-4H,5-6H2
• InChI Key： UQEAWEKRJWNWNQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CSCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 321.88885g/mol
• Monoisotopic Mass: 321.88885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran

Comprehensive Analysis of 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172114-16-6): Properties, Applications, and Innovations

In the realm of specialized chemical compounds, 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172114-16-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its bromothiophene and chlorofuran moieties, is a subject of interest in pharmaceutical research, material science, and agrochemical development. Its molecular architecture, combining sulfur and halogen atoms, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds in drug discovery has propelled research into 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the pharmacological relevance of thiophene and furan derivatives. Recent studies highlight its role in modulating enzyme activity and interacting with biological targets, aligning with the trend toward targeted therapies and precision medicine.

From an industrial perspective, CAS No. 2172114-16-6 is explored for its utility in advanced material synthesis. Its incorporation into polymers and coatings could enhance properties like thermal stability and electrical conductivity, addressing key challenges in renewable energy and electronics. The compound’s halogenated structure also makes it a candidate for flame-retardant additives, a sector under scrutiny due to environmental regulations.

Environmental and safety considerations are paramount when handling 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran. While not classified as hazardous, proper storage and handling protocols are recommended to mitigate risks associated with halogenated compounds. The scientific community emphasizes green chemistry principles to optimize its synthesis, reducing waste and energy consumption—a response to the global push for sustainable manufacturing.

In the context of AI-driven drug design, CAS No. 2172114-16-6 has been flagged in computational databases for its molecular diversity. Machine learning models predict its compatibility with various drug scaffolds, accelerating the discovery of novel therapeutics. This aligns with the broader shift toward digital chemistry platforms, where high-throughput screening and virtual libraries streamline R&D processes.

Market analysts note rising inquiries about bromothiophene derivatives, reflecting their commercial viability. Suppliers of 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran are expanding production capacities to meet demand from contract research organizations (CROs) and academic institutions. Regulatory filings and patent applications further underscore its industrial relevance, particularly in intellectual property-driven sectors.

Future research directions for 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran may focus on structure-activity relationships (SAR) to unlock new applications. Collaborative efforts between chemists, biologists, and material scientists could yield breakthroughs in catalysis or nanotechnology, reinforcing its multidisciplinary appeal. As the scientific landscape evolves, this compound exemplifies the synergy between traditional synthesis and cutting-edge innovation.